Deferiprone-d3

• CAS: 1346601-82-8
• Molecular Formula: C7H9NO2
• Molecular Weight: 142.17 g/mol
• InChI: InChI=1S/C7H9NO2/c1-5-7(10)6(9)3-4-8(5)2/h3-4,10H,1-2H3/i2D3
• InChIKey: TZXKOCQBRNJULO-BMSJAHLVSA-N

Deferiprone-d3 (CAS 1346601-82-8): A Specialized Deuterated Analytical Standard for Quantification

Deferiprone-d3 (CAS 1346601-82-8) is a chemically synthesized, deuterium-labeled analogue of the pharmaceutical deferiprone . It is not a drug substance but a specialized analytical tool intended exclusively for use as an internal standard (IS) in quantitative analysis, primarily via liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS) . As a stable isotope-labeled (SIL) compound, its core function is to enable precise and accurate quantification of the non-labeled analyte (deferiprone) by correcting for sample preparation variability, instrument fluctuations, and complex matrix effects that are inherent in bioanalytical workflows [1].

Workflow LC-MS/MS or GC-MS quantification

Role Stable isotope-labeled internal standard (SIL-IS)

Core function Matrix-effect correction and sample preparation normalization

• [1] Restek. (2015, October 25). Choosing an Internal Standard. View Source

Why Deferiprone-d3 Cannot Be Substituted with Unlabeled Deferiprone or Structural Analogs

For the accurate quantification of deferiprone in complex biological matrices, unlabeled deferiprone or structurally similar compounds are inadequate as internal standards [1]. The fundamental requirement of a suitable IS is that it co-elutes with the analyte and experiences identical sample preparation and ionization processes. An unlabeled compound cannot be distinguished from the endogenous analyte by the mass spectrometer, leading to severe inaccuracies. While structural analogs can provide some correction, they often exhibit different extraction recoveries and ionization efficiencies, leading to variable and matrix-dependent quantification errors [2]. Deuterated internal standards like Deferiprone-d3, with a mass difference of +3 Da (from three deuterium atoms replacing hydrogen), are chemically nearly identical to the analyte . This allows them to perfectly mimic the analyte's behavior throughout the entire analytical process—from extraction to ionization—while being easily differentiated by the mass detector based on their distinct m/z ratio, thereby providing the highest possible accuracy and precision for the measurement [3].

Unlabeled deferiprone

Deferiprone-d3

Cannot be mass-differentiated; signal interference leads to quantification inaccuracy.

Structural analogs (non-deuterated)

Deferiprone-d3

Exhibit different extraction recovery and ionization efficiency; matrix-dependent errors.

• [1] Song, T. S., Hsieh, Y. W., Peng, C. T., Liu, C. H., Chen, T. L., & Hour, M. J. (2012). Development of a fast LC-MS/MS assay for the determination of deferiprone in human plasma and application to pharmacokinetics. Biomedical Chromatography, 26(12), 1575–1581. View Source
• [2] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107–S113. View Source
• [3] Bunch, D. R., El-Khoury, J. M., Gabler, J., & Wang, S. (2014). Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine. Clinica Chimica Acta, 429, 4-5. View Source

Quantitative Evidence for Deferiprone-d3: Method Performance and Differentiation

Validated LC-MS/MS Assay Performance Using Deferiprone-d3 as Internal Standard

In a validated LC-MS/MS method, Deferiprone-d3 served as the internal standard, enabling a highly sensitive and reproducible quantification of deferiprone in human plasma. The method achieved a lower limit of detection (LLOD) of 0.05 µg/mL and established a linear calibration range from 0.1 to 20 µg/mL [1]. The precision of the assay, a critical performance metric, was directly attributable to the IS correction. Intraday and interday precision values were 4.3-5.5% and 4.6-7.3% RSD, respectively [2]. These results demonstrate the compound's effectiveness in enabling robust and precise bioanalytical measurements that are essential for pharmacokinetic studies.

Assay Precision

Method context

Intraday 4.3–5.5% RSD

Supports precision endpoint review in bioanalysis

LLOQ 0.05 µg/mL; linear range 0.1–20 µg/mL

Evidence Dimension	Intraday Assay Precision (% RSD)
Target Compound Data	4.3% to 5.5%
Comparator Or Baseline	Acceptance criteria for validated bioanalytical methods (≤15% RSD)
Quantified Difference	Meets and is within 2.7-3.3 times better than the standard acceptance limit.
Conditions	LC-MS/MS assay for the quantification of deferiprone in human plasma using Deferiprone-d3 as the internal standard.

Why This Matters

High precision, as demonstrated by low %RSD, ensures the reproducibility of pharmacokinetic data, which is critical for determining accurate drug exposure metrics in clinical studies and regulatory submissions.

• [1] Song, T. S., Hsieh, Y. W., Peng, C. T., Liu, C. H., Chen, T. L., & Hour, M. J. (2012). Development of a fast LC-MS/MS assay for the determination of deferiprone in human plasma and application to pharmacokinetics. Biomedical Chromatography, 26(12), 1575–1581. View Source
• [2] Mendeley. (n.d.). Abstract of 'Development of a fast LC-MS/MS assay for the determination of deferiprone in human plasma and application to pharmacokinetics'. View Source

Mass Spectrometric Differentiation via Distinct MRM Transitions

The analytical utility of Deferiprone-d3 stems from its +3 Da mass shift compared to unlabeled deferiprone, enabling unequivocal mass spectrometric differentiation. In a validated Multiple Reaction Monitoring (MRM) method, the specific precursor-to-product ion transition was monitored at m/z 143.1 → 98.1 for the internal standard (Deferiprone-d3), while the transition for the analyte (deferiprone) was m/z 140.1 → 53.1 [1]. This clear mass separation eliminates any risk of signal interference between the IS and the endogenous analyte, which is a fundamental requirement for accurate and reliable quantification.

MRM Differentiation

Head-to-head

m/z 143.1 → 98.1 (IS) vs m/z 140.1 → 53.1 (analyte)

+3 Da mass shift enables unambiguous signal separation

ES+ MRM mode; no cross-talk

Evidence Dimension	Monitored MRM Transition (m/z)
Target Compound Data	m/z 143.1 → 98.1
Comparator Or Baseline	m/z 140.1 → 53.1
Quantified Difference	Precursor ion mass difference of +3.0 m/z units
Conditions	LC-MS/MS analysis using electrospray ionization in positive ion MRM mode.

Why This Matters

The ability to track a distinct MRM transition ensures no 'cross-talk' between the analyte and IS signals, which is the technical foundation for achieving the high accuracy and precision required in regulated bioanalysis.

• [1] Song, T. S., Hsieh, Y. W., Peng, C. T., Liu, C. H., Chen, T. L., & Hour, M. J. (2012). Development of a fast LC-MS/MS assay for the determination of deferiprone in human plasma and application to pharmacokinetics. Biomedical Chromatography, 26(12), 1575–1581. View Source

Regulatory Alignment for Method Validation and Quality Control

Deferiprone-d3 is specifically supplied for use in analytical method development, method validation (AMV), and quality control (QC) applications [1]. This positioning aligns directly with regulatory requirements for Abbreviated New Drug Applications (ANDA) and commercial pharmaceutical production. Its use as a reference standard, with traceability to pharmacopeial standards like USP or EP, provides a verifiable chain of custody and data integrity [2]. This differentiates it from generic 'research-grade' chemicals, making it a suitable choice for workflows requiring regulatory scrutiny and submission.

Regulatory Alignment

Supplier specification review

Stated AMV, QC, ANDA support with pharmacopeial traceability

Supports method validation documentation review

Verify with supplier documentation; class-level inference

Evidence Dimension	Intended Use & Traceability
Target Compound Data	Supplied for AMV, QC, and ANDA applications with pharmacopeial traceability.
Comparator Or Baseline	General research chemicals not qualified for regulatory submission.
Quantified Difference	Not Applicable
Conditions	Commercial product documentation from specialized chemical suppliers.

Why This Matters

For procurement in a GxP environment, selecting a product with stated regulatory and traceability support mitigates compliance risk and streamlines method transfer and validation processes.

• [1] SynZeal. (n.d.). Deferiprone d3 Product Information (SZ CAT No: SZ-D103D01). View Source
• [2] ChemWhat. (n.d.). Deferiprone d3 Product Information. View Source

Primary Application Scenarios for Deferiprone-d3 (CAS 1346601-82-8)

Quantitative Bioanalysis for Pharmacokinetic Studies

Deferiprone-d3 is the recommended internal standard for developing and validating robust LC-MS/MS methods to quantify deferiprone in biological matrices (e.g., human plasma). Its use directly supports pharmacokinetic (PK) studies, enabling the accurate determination of key parameters such as Cmax, Tmax, AUC, and half-life. The high precision and low limit of detection achieved (0.05 µg/mL) are essential for constructing reliable concentration-time profiles [1].

Quality Control and Method Validation in Pharmaceutical Development

In pharmaceutical quality control (QC) and analytical method validation (AMV), Deferiprone-d3 serves as a critical reference standard [1]. It is used to ensure the accuracy, precision, and reproducibility of analytical methods for deferiprone API and finished drug products. Its availability and characterization data compliant with regulatory guidelines make it suitable for supporting Abbreviated New Drug Applications (ANDA) and commercial production processes [2].

Correction of Matrix Effects in Complex Biological Samples

A key application is the compensation of ion suppression or enhancement (matrix effects) during LC-MS/MS analysis of deferiprone in plasma, serum, or tissue homogenates. Because Deferiprone-d3 co-elutes with the analyte, it is subjected to the same matrix-induced ionization variations [1]. By normalizing the analyte signal to that of the deuterated IS, the method achieves greater accuracy compared to using a non-deuterated or structural analog IS, which may experience differential matrix effects [2].

Application

Selection Property

Validation Focus

PK bioanalysis method development

Isotope internal standard fit

Precision and matrix-effect review

Pharmaceutical QC and AMV

Reference standard characterization

Regulatory documentation and traceability review

Matrix-effect correction

Co-elution and ionization mimicry

Matrix-effect assessment across biological matrices

• [1] Song, T. S., Hsieh, Y. W., Peng, C. T., Liu, C. H., Chen, T. L., & Hour, M. J. (2012). Development of a fast LC-MS/MS assay for the determination of deferiprone in human plasma and application to pharmacokinetics. Biomedical Chromatography, 26(12), 1575–1581. View Source
• [2] SynZeal. (n.d.). Deferiprone d3 Product Information (SZ CAT No: SZ-D103D01). View Source